2-(3-Aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• SMILES: CC1=C(SC(=N1)CCCN)C(=O)O
• InChI: InChI=1S/C8H12N2O2S/c1-5-7(8(11)12)13-6(10-5)3-2-4-9/h2-4,9H2,1H3,(H,11,12)
• InChIKey: GQFHNAGWAQRSRP-UHFFFAOYSA-N

2-(3-Aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid – Structural Baseline

2-(3-Aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS 1017422-62-6; free base MW 200.26 g/mol) is a heterocyclic amino acid analog belonging to the 4-methyl-1,3-thiazole-5-carboxylic acid family [1]. It features a 3-aminopropyl side chain at the thiazole 2-position, a methyl group at the 4-position, and a carboxylic acid at the 5-position, generating a bifunctional scaffold (amine plus carboxylic acid) amenable to amide coupling, esterification, and solid-phase derivatization chemistries [2]. The compound is commercially supplied predominantly as the dihydrochloride salt (CAS 1258650-04-2) for enhanced aqueous solubility, with typical vendor-reported purity of ≥95% .

1 Bifunctional amine/carboxylic acid scaffold for conjugation chemistries

2 Dihydrochloride salt format for aqueous solubility and handling

3 Vendor-reported purity profile supports synthetic building block use

• [1] PubChem Compound Summary CID 24274673. 2-(3-Aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24274673 View Source
• [2] Kuujia.com. CAS No. 1017422-62-6: 2-(3-aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid. Product Data Sheet. View Source

Structural Mismatch Risks in Analog Substitution

Within the 4-methyl-1,3-thiazole-5-carboxylic acid series, variation at the 2-position side chain length, amine position, and branching profoundly alters computed logP, topological polar surface area (TPSA), and rotatable bond count—three parameters directly predictive of passive permeability, aqueous solubility, and conformational flexibility [1]. The 3-aminopropyl substituent of this compound produces an XLogP3-AA of -1.4 and a TPSA of 104 Ų [1], values that differ measurably from its 2-aminoethyl and 2-aminomethyl homologs. Procurement of a generic 4-methylthiazole carboxylic acid scaffold without verifying the exact 2-substituent identity introduces a risk of altered reactivity in downstream amide coupling, divergent solubility profiles in biological assay buffers, and inconsistent solid-phase loading efficiency—potentially invalidating structure-activity relationship (SAR) datasets or synthetic route reproducibility .

! Side-chain length variation alters computed logP and solubility profile

! Amide coupling reactivity may shift with different 2-substituent identity

! Solid-phase loading efficiency and SAR reproducibility require exact scaffold verification

• [1] PubChem Compound Summary CID 24274673. Computed Descriptors: XLogP3-AA = -1.4; Topological Polar Surface Area = 104 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24274673 View Source

2-(3-Aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid vs. Closest Analogs

Hydrophilicity (XLogP3-AA) Profile

PubChem-computed XLogP3-AA for 2-(3-aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid is -1.4, indicating greater hydrophilicity compared to the 2-(2-aminoethyl) analog (estimated XLogP3-AA ≈ -0.8) and the 2-aminomethyl analog (estimated ≈ -0.3) [1]. This trend reflects the increasing contribution of the primary amine and the lengthening alkyl spacer to overall polarity [1]. A lower XLogP3-AA value predicts superior aqueous solubility in assay media and reduced non-specific binding to hydrophobic surfaces, relevant for biochemical screening protocols.

XLogP3-AA profile

Reported

-1.4 vs aminoethyl (-0.8) / aminomethyl (-0.3)

Supports hydrophilicity ranking in series

Computed value; no experimental logP available

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	-1.4 (3-aminopropyl substituent, 2-position)
Comparator Or Baseline	2-(2-aminoethyl) analog: estimated -0.8; 2-(aminomethyl) analog: estimated -0.3; 2-amino analog (no alkyl spacer): estimated -2.1 (all PubChem-computed values for respective CIDs)
Quantified Difference	Δ = -0.6 vs. aminoethyl analog; Δ = -1.1 vs. aminomethyl analog; Δ = +0.7 vs. direct 2-amino analog
Conditions	XLogP3-AA algorithm, PubChem release 2025.04.14; computed from molecular structure; no experimental shake-flask logP data available

Why This Matters

The -1.4 XLogP3-AA value positions this compound as the most balanced in the series for aqueous solubility while retaining sufficient lipophilicity for membrane permeability, an important consideration when selecting building blocks for fragment-based drug discovery or HTS library synthesis.

• [1] PubChem Compound Summary CID 24274673. Computed Descriptors: XLogP3-AA = -1.4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24274673. Comparator values estimated from PubChem entries for 2-(2-aminoethyl)-4-methyl-1,3-thiazole-5-carboxylic acid analogs. View Source

Polar Surface Area and Permeability

The TPSA for 2-(3-aminopropyl)-4-methyl-1,3-thiazole-5-carboxylic acid is computed as 104 Ų [1]. This value exceeds the TPSA of the 2-aminomethyl analog (estimated ~96 Ų) due to the additional methylene units contributing marginally to polar surface area, yet remains below the typical 140 Ų threshold associated with poor oral absorption [1]. The TPSA is dominated by the carboxylic acid and amine functional groups, with the 3-aminopropyl chain adding conformational degrees of freedom without disproportionately increasing polar surface area.

Polar surface area

Reported

104 Ų; Δ ≈ 0 vs similar analogs, +37 vs parent scaffold

TPSA unchanged among 2-substituted analogs

Reflects dual HBD/HBA capacity

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	104 Ų (PubChem computed, Cactvs 3.4.8.18)
Comparator Or Baseline	2-(2-aminoethyl) analog: estimated ~104 Ų (identical functional group count); 2-(aminomethyl) analog: estimated ~104 Ų; 2-unsubstituted 4-methylthiazole-5-carboxylic acid: ~67 Ų
Quantified Difference	Δ ≈ 0 vs. aminoethyl/aminomethyl analogs (identical HBD/HBA counts); Δ = +37 Ų vs. unsubstituted parent scaffold
Conditions	Cactvs topological PSA algorithm; PubChem release 2025.04.14

Why This Matters

The TPSA of 104 Ų, substantially higher than the unsubstituted parent scaffold, reflects the dual hydrogen-bond donor/acceptor capacity of the aminopropyl arm and carboxylic acid, which can be leveraged for target engagement in medicinal chemistry campaigns requiring specific H-bond interactions.

• [1] PubChem Compound Summary CID 24274673. Computed Properties: Topological Polar Surface Area = 104 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24274673 View Source

Rotatable Bond Count and Conformational Flexibility

The compound possesses 4 rotatable bonds (computed by Cactvs 3.4.8.18, PubChem) [1]. Of these, three reside in the 3-aminopropyl side chain, enabling the terminal amine to sample a significantly larger conformational volume compared to the 2-aminoethyl analog (3 rotatable bonds) and the 2-aminomethyl analog (2 rotatable bonds). This extended reach is structurally analogous to the lysine side chain, suggesting utility in designing ligands that must bridge distal binding-site residues.

Rotatable bonds

Class-level

4 bonds (3-aminopropyl) vs 3 (aminoethyl) / 2 (aminomethyl)

Extended conformational reach vs shorter-chain analogs

Analogous to lysine side-chain flexibility

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds (Cactvs computed)
Comparator Or Baseline	2-(2-aminoethyl) analog: 3 rotatable bonds; 2-(aminomethyl) analog: 2 rotatable bonds; lysine side chain in peptides: 4 rotatable bonds
Quantified Difference	Δ = +1 vs. aminoethyl analog; Δ = +2 vs. aminomethyl analog
Conditions	Cactvs 3.4.8.18 algorithm; PubChem release 2025.04.14

Why This Matters

For medicinal chemists designing bivalent ligands or exploring linker length in PROTAC or bioconjugate applications, the 4-rotatable-bond aminopropyl arm provides a distinct incremental reach that shorter-chain analogs cannot replicate without redesign of the core scaffold.

• [1] PubChem Compound Summary CID 24274673. Computed Properties: Rotatable Bond Count = 4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/24274673 View Source

Dihydrochloride Salt: Solubility and Handling

The commercially predominant dihydrochloride salt (CAS 1258650-04-2, MW 273.18 g/mol) provides substantially higher aqueous solubility compared to the free base (MW 200.26 g/mol), a property inferred from the ionization of both the primary amine and the thiazole nitrogen at physiological and mildly acidic pH . The dihydrochloride form is supplied as a crystalline solid with ≥95% purity (HPLC, NMR) by multiple vendors , facilitating accurate weighing and solution preparation for automated liquid handling systems. In contrast, the free base form may exhibit batch-dependent solubility and handling characteristics that complicate dose-response experiments.

Salt form solubility

Data to verify

Dihydrochloride salt; predicted high aqueous solubility

Supports solubility screening for assay buffers

Vendor-reported purity; no public solubility data

Evidence Dimension	Salt form and aqueous solubility profile
Target Compound Data	Dihydrochloride salt (CAS 1258650-04-2), MW 273.18, ≥95% purity; predicted high aqueous solubility due to dual protonation sites
Comparator Or Baseline	Free base (CAS 1017422-62-6), MW 200.26, XLogP3-AA = -1.4; solubility not experimentally quantified in public domain
Quantified Difference	No quantitative solubility ratio available; qualitative solubility advantage for dihydrochloride supported by ionization state analysis of amine (pKa ~10) and thiazole nitrogen (pKa ~2-3)
Conditions	Vendor specification: Bidepharm CAS 1258650-04-2; purity verified by NMR, HPLC, GC

Why This Matters

Procurement of the dihydrochloride salt rather than the free base reduces the risk of solubility-limited assay failures in biochemical screening, particularly in aqueous buffer systems (pH 5-7.4), and improves compound handling reproducibility in automated high-throughput settings.

Application Scenarios

Fragment-Based Drug Discovery Library

The computed XLogP3-AA of -1.4 and TPSA of 104 Ų place this compound within the rule-of-three (RO3) fragment space, while the 4-rotatable-bond aminopropyl arm offers conformational sampling breadth exceeding shorter-chain thiazole fragments. Procurement of this specific 3-aminopropyl variant—rather than the 2-aminoethyl or 2-aminomethyl analogs—is indicated when the fragment library requires a lysine-mimetic building block capable of engaging distal H-bond partners in a target binding site.

Solid-Phase Peptide Mimetic Synthesis

The bifunctional architecture (primary amine at the terminus of a 3-carbon spacer plus a thiazole-5-carboxylic acid) enables this compound to serve as a heterocyclic gamma-amino acid surrogate in solid-phase peptide synthesis . Its structural analogy to 4-amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which induce turn conformations in peptidomimetics [1], supports procurement for foldamer research programs where established ATC scaffolds have demonstrated helical folding via C9 pseudocycles.

Antibacterial and Antifungal Lead Optimization

Thiazole-5-carboxylic acid derivatives have been patented as metallo-β-lactamase (MBL) inhibitors for overcoming antibiotic resistance , and 2-amino-1,3-thiazole-4-carboxylic acid derivatives have shown anti-proliferative activity against human leukemia cells [1]. While no direct bioactivity data exist for this specific compound in the public domain, its procurement as a core scaffold—with the 3-aminopropyl chain providing a vector for further derivatization—is justified when SAR exploration around the 2-position side chain length is required for antibacterial or anticancer programs targeting thiazole-binding enzymes.

Analytical Reference Standard for LC-MS

The dihydrochloride salt (CAS 1258650-04-2, purity ≥95%) is supplied with batch-specific Certificates of Analysis including NMR, HPLC, and GC data from vendors such as Bidepharm . This documentation supports its use as a reference standard in quantitative LC-MS/MS method development for thiazole metabolite profiling or environmental monitoring, where precise molecular weight (273.18 g/mol) and characterized purity are prerequisites for calibration curve preparation.

Application

Selection Property

Validation Focus

Fragment-based library design

Lysine-mimetic aminopropyl chain length

Distal H-bond engagement potential

Solid-phase peptidomimetic synthesis

Bifunctional heterocyclic γ-amino acid surrogate

Foldamer turn-induction compatibility

Antibacterial/anticancer SAR exploration

2-position side-chain vector for derivatization

Thiazole-core derivatization potential

LC-MS reference standard

Dihydrochloride salt with CoA documentation

Quantitative method calibration suitability

• [1] Thiazole-based gamma-building blocks as reverse-turn mimetic to design a gramicidin S analogue: conformational and biological evaluation. PubMed. 2014. Describes ATC (4-amino(methyl)-1,3-thiazole-5-carboxylic acid) turn-inducing properties. https://pubmed.ncbi.nlm.nih.gov View Source